(2'-Methyl-[1,1'-biphenyl]-3-yl)methanol
Overview
Description
“(2’-Methyl-[1,1’-biphenyl]-3-yl)methanol” is a chemical compound with the molecular formula C13H12O . It is also known by other names such as 2-Biphenylmethanol, 2-(Hydroxymethyl)biphenyl, Biphenyl-2-yl-methanol, 2-Phenylbenzyl alcohol, and o-Phenyl benzyl alcohol .
Molecular Structure Analysis
The molecular structure of “(2’-Methyl-[1,1’-biphenyl]-3-yl)methanol” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical and Chemical Properties Analysis
“(2’-Methyl-[1,1’-biphenyl]-3-yl)methanol” has a molecular weight of 184.2338 . More detailed physical and chemical properties could not be found in the available resources .Scientific Research Applications
Catalytic Applications
(Sarki et al., 2021) discuss the use of methanol as both a C1 synthon and hydrogen source in selective N-methylation of amines, emphasizing its application in chemical synthesis and energy technologies. This highlights the potential role of (2'-Methyl-[1,1'-biphenyl]-3-yl)methanol in similar catalytic processes.
Methanol as a Building Block
The work of (Dalena et al., 2018) provides an overview of methanol's utility in forming more complex chemical structures. This underscores the significance of this compound as a potential intermediate in the synthesis of various complex compounds.
Methanol in Lipid Dynamics
(Nguyen et al., 2019) explore methanol's impact on lipid dynamics, indicating its influence on lipid transfer and flip-flop kinetics. This suggests that derivatives like this compound could play a role in studies related to biomembranes and lipid dynamics.
Synthesis of Pharmaceutical Agents
Research by (Sarki et al., 2021) also demonstrates the synthesis of pharmaceutical agents like venlafaxine and imipramine using methanol as a key component. This underscores the importance of this compound in the pharmaceutical industry for drug synthesis.
Methanol in Biological Membranes
(Nguyen et al., 2019) indicate that methanol can influence the structure-function relationship in biological membranes, suggesting potential applications of this compound in studying protein-lipid interactions and membrane dynamics.
Potential for Green Chemistry
(Hu & Shan, 2020) emphasize methanol's use ingreen chemistry, where it is employed as a methylating reagent in the synthesis of complex organic compounds. This indicates the potential use of this compound in environmentally friendly synthesis processes.
Application in Organic Synthesis
(Ohta et al., 1987) discuss the preparation of methanol derivatives and their conversion into carbonyl compounds. This suggests the use of this compound in the synthesis of carbonyl compounds and other organic synthesis applications.
Use in Liquid Crystals and Engineering Plastics
(Yoshiteru et al., 2004) explore the production of dimethylbiphenyl, a valuable monomer for liquid crystals and engineering plastics, using methanol. The study highlights the potential application of this compound in these industries.
Methanol in Methylation Reactions
(Ogata et al., 2018) demonstrate the use of methanol for selective methylation of aromatic amines. This indicates the potential for using this compound in similar methylation processes.
Biological Conversion of Methanol
(Whitaker et al., 2017) discuss engineering E. coli to convert methanol into metabolites, demonstrating methanol's role in biological systems. This suggests potential bioengineering applications of this compound.
Methanol in Energy Production
(Dalena et al., 2018) and (Whitaker et al., 2017) both highlight methanol's use in energy production, suggesting potential applications of this compound in this field, particularly in fuel cells and hydrogen storage.
Properties
IUPAC Name |
[3-(2-methylphenyl)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O/c1-11-5-2-3-8-14(11)13-7-4-6-12(9-13)10-15/h2-9,15H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEHQWCFLTWFAOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=CC=CC(=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00362655 | |
Record name | (2'-Methyl[1,1'-biphenyl]-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76350-85-1 | |
Record name | (2'-Methyl[1,1'-biphenyl]-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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